Cas no 938022-20-9 (ethyl 7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: ethyl 7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 938022-20-9
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD08558243
• CID: 4787625
• PubChem ID: 135646608
• Update Time: 2025-11-05

ethyl 7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-methyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• BBL040805
• SBB024042
• STK351084
• ethyl 7-methyl-5-oxo-4,8-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• ethyl 7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylate

• MDL： MFCD08558243
• Inchi： 1S/C10H11N3O3/c1-3-16-10(15)7-5-8-11-9(14)4-6(2)13(8)12-7/h4-5H,3H2,1-2H3,(H,11,14)
• InChI Key： AOHMKKIUQQZNOA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2NC(C=C(C)N2N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 0.6
• Topological Polar Surface Area: 73.2

Additional information on ethyl 7-methyl-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-2-carboxylate

Professional Introduction to Ethyl 7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 938022-20-9)

Ethyl 7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 938022-20-9) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups, including a carboxylate ester at the 2-position and a methyl group at the 7-position, which contribute to its unique chemical properties and reactivity.

The 7-methyl substituent in the molecular structure enhances the compound's ability to interact with biological targets, while the 5-oxo group introduces a site for potential metabolic transformation, making it a valuable scaffold for drug discovery. The pyrazolo[1,5-a]pyrimidine core is particularly noteworthy due to its presence in several bioactive molecules, including kinase inhibitors and antimicrobial agents. Recent studies have highlighted the importance of this scaffold in developing novel therapeutic strategies against various diseases.

In recent years, ethyl 7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate has been extensively studied for its potential applications in medicinal chemistry. Researchers have been exploring its pharmacological profile, particularly its interactions with enzymes and receptors involved in critical biological pathways. One of the most promising areas of research has been its role as an inhibitor of protein kinases, which are often implicated in cancer and inflammatory diseases. The compound's ability to modulate kinase activity has led to several preclinical studies aimed at evaluating its efficacy and safety.

The synthesis of ethyl 7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the carboxylate ester group at the 2-position is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have enabled researchers to achieve high yields and purity levels necessary for pharmaceutical applications. The use of protecting groups and catalytic systems has further refined the synthetic route, making it more efficient and scalable.

The biological activity of ethyl 7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate has been investigated in various in vitro and in vivo models. Initial studies have shown that the compound exhibits significant inhibitory effects on certain kinases, suggesting its potential as a lead compound for drug development. Additionally, its interaction with other biological targets has been explored, including receptors involved in pain signaling and immune responses. These findings have opened up new avenues for research into treating conditions such as chronic pain and autoimmune disorders.

One of the most exciting developments in recent years has been the discovery of ethyl 7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate's ability to enhance drug delivery systems. Researchers have been leveraging its chemical properties to develop novel formulations that improve bioavailability and target specificity. For instance, encapsulation within lipid nanoparticles has shown promise in delivering the compound directly to affected tissues while minimizing systemic side effects. This approach has not only improved therapeutic outcomes but also expanded the range of diseases that can be treated with this compound.

The future prospects of ethyl 7-methyl-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylate are vast and multifaceted. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological pathways continues to evolve, so too will our ability to harness the potential of this remarkable compound.